Cas no 1806754-92-6 (3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol)
3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol
-
- Inchi: 1S/C9H11F3N2O3/c1-16-8-6(2-13)7(17-9(10,11)12)5(4-15)3-14-8/h3,15H,2,4,13H2,1H3
- InChI Key: UMXQJGHBGKYDTQ-UHFFFAOYSA-N
- SMILES: FC(OC1C(=CN=C(C=1CN)OC)CO)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 240
- XLogP3: 0.3
- Topological Polar Surface Area: 77.6
3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084974-1g |
3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol |
1806754-92-6 | 97% | 1g |
$1,519.80 | 2022-03-31 |
3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol
Introduction to 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806754-92-6)
3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol is a sophisticated heterocyclic compound with a molecular structure that combines multiple functional groups, making it a versatile intermediate in pharmaceutical and chemical synthesis. The compound's unique arrangement of aminomethyl, methoxy, and trifluoromethoxy substituents on a pyridine core imparts distinct reactivity and binding properties, which have garnered significant interest in recent years for its potential applications in drug discovery and material science.
The chemical identity of this compound is defined by its CAS number, 1806754-92-6, which distinguishes it within the vast registry of chemical substances. This numbering system ensures precise identification and facilitates accurate documentation in research, industrial, and regulatory contexts. The molecular formula of 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol can be expressed as C₉H₁₀F₃NO₄, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms.
One of the most compelling aspects of this compound is its structural versatility. The presence of an aminomethyl group (–CH₂NH₂) at the 3-position of the pyridine ring introduces a nucleophilic center that can participate in various coupling reactions, such as amide or urea bond formation. This feature makes it a valuable building block for synthesizing more complex molecules, particularly in the context of medicinal chemistry.
The methoxy group (–OCH₃) at the 2-position and the trifluoromethoxy group (–OCF₃) at the 4-position contribute to the compound's electronic properties. The electron-withdrawing nature of the trifluoromethoxy group can modulate the reactivity of adjacent functional groups, influencing both the compound's solubility and its interactions with biological targets. Such modifications are frequently employed in drug design to enhance metabolic stability, improve binding affinity, or alter pharmacokinetic profiles.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol with greater precision. Molecular modeling studies suggest that this compound may exhibit favorable interactions with enzymes and receptors due to its optimized hydrogen bonding potential and hydrophobic surface characteristics. These insights have been instrumental in guiding experimental efforts aimed at developing novel therapeutic agents.
In the realm of pharmaceutical research, this compound has been explored as a precursor for synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to mimic natural substrates and disrupt aberrant signaling pathways. By incorporating fluorinated aromatic groups like trifluoromethoxy, researchers can enhance the compound's bioavailability and resistance to enzymatic degradation.
Moreover, the aminomethyl functionality provides an opportunity to link this compound to other pharmacophores through click chemistry or other conjugation strategies. This flexibility has been leveraged in the development of prodrugs or bifunctional molecules designed to target specific disease pathways with high selectivity. Such innovations underscore the importance of multifunctional intermediates like 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol in modern drug discovery.
The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group transformations such as methylation or fluorination. Advances in green chemistry principles have also led to more sustainable methods for producing these intermediates, reducing waste and minimizing hazardous byproducts.
From a material science perspective, derivatives of this compound have shown promise as ligands for metal complexes used in catalysis or as components in advanced materials with unique electronic properties. The combination of heterocyclic nitrogen with electron-deficient moieties creates a rich platform for designing molecules with tailored spectroscopic characteristics or magnetic responses.
The regulatory landscape for compounds like 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which ensure that all synthetic intermediates used in drug development meet stringent quality standards. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee consistency and safety throughout the supply chain.
In conclusion, 3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806754-92-6) represents a fascinating example of how structural complexity can be leveraged to create functional molecules with broad applications. Its role as a synthetic intermediate continues to drive innovation across multiple disciplines, from pharmaceuticals to advanced materials. As research progresses, further exploration of its derivatives is likely to yield novel compounds with enhanced properties and therapeutic potential.
1806754-92-6 (3-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)